1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-(1-methylpiperidin-4-yl)-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C17H24F3N3/c1-21-7-5-15(6-8-21)22-9-11-23(12-10-22)16-4-2-3-14(13-16)17(18,19)20/h2-4,13,15H,5-12H2,1H3
• InChI Key: UVLWLYGPCRPEJB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H24F3N3
• Molecular Weight: 327.4 g/mol

Description

1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by the name of 'TFMPP' and is classified as a piperazine derivative.

Mechanism of Action

The mechanism of action of 1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine involves its interaction with serotonin receptors in the central nervous system. TFMPP acts as an agonist to the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. This interaction leads to the activation of these receptors, resulting in various physiological and biochemical effects.
Biochemical and Physiological Effects:
1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been found to have various biochemical and physiological effects. TFMPP has been shown to increase the levels of serotonin in the brain, leading to a feeling of well-being and relaxation. This compound has also been found to increase the release of dopamine, which is involved in the regulation of reward and pleasure. TFMPP has also been shown to have an anxiogenic effect, leading to increased anxiety and panic in some individuals.

Advantages and Limitations for Lab Experiments

1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine has various advantages and limitations for lab experiments. One of the advantages of TFMPP is its ability to act as a selective agonist for serotonin receptors, making it a useful tool for studying the role of these receptors in various physiological and biochemical processes. However, one of the limitations of TFMPP is its potential to cause adverse effects such as anxiety and panic, which may limit its use in certain experimental settings.

Future Directions

There are various future directions related to the study of 1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine. One of the possible directions is the development of new compounds based on the structure of TFMPP, which may have improved efficacy and safety profiles. Another direction is the study of the role of serotonin receptors in various psychiatric disorders, which may lead to the development of new treatments for these conditions. Further research is also needed to understand the long-term effects of TFMPP and other similar compounds on the central nervous system.
Conclusion:
In conclusion, 1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to act as a serotonin receptor agonist and has been used in various studies related to the central nervous system. TFMPP has various advantages and limitations for lab experiments, and there are various future directions related to the study of this compound. Further research is needed to fully understand the potential applications and limitations of 1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine in scientific research.

Synthesis Methods

The synthesis of 1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine involves the reaction between 1-methyl-4-piperidone and 3-trifluoromethylphenylhydrazine. This reaction is carried out in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(1-methyl-4-piperidinyl)-4-[3-(trifluoromethyl)phenyl]piperazine has been widely studied for its potential applications in scientific research. This compound has been found to act as a serotonin receptor agonist and has been used in various studies related to the central nervous system. TFMPP has also been studied for its potential applications in the treatment of various psychiatric disorders such as anxiety and depression.